Acid yellow 121

Specification

• CAS No.: 12220-77-8
• Molecular Formula: C28H56O4S2Sn
• Molecular Weight: 0
• IUPAC Name: chromium(3+);hydron;2-[(3-methyl-5-oxido-1-phenylpyrazol-4-yl)diazenyl]benzoate
• Standard InChI: InChI=1S/2C17H14N4O3.Cr/c2*1-11-15(16(22)21(20-11)12-7-3-2-4-8-12)19-18-14-10-6-5-9-13(14)17(23)24;/h2*2-10,22H,1H3,(H,23,24);/q;;+3/p-3
• SMILES: [H+].CC1=NN(C(=C1N=NC2=CC=CC=C2C(=O)[O-])[O-])C3=CC=CC=C3.CC1=NN(C(=C1N=NC2=CC=CC=C2C(=O)[O-])[O-])C3=CC=CC=C3.[Cr+3]

Introduction

Chemical Structure and Properties

Molecular Structure

Acid Yellow 121 belongs to the single azo metal complex dye category. Its molecular structure incorporates a chromium metal complex, which forms a coordination compound with the azo dye molecules. The azo linkage (-N=N-) is a key structural feature responsible for the compound's coloring properties, while the metal complexation enhances the dye's fastness characteristics.

Physical Properties

As a commercial product, Acid Yellow 121 appears as a deep yellow powder. When applied to substrates, it produces a red-light yellow coloration. This distinctive hue makes it valuable for various applications requiring bright yellow colorations. The dye's physical state as a powder facilitates its storage, transportation, and incorporation into various dyeing formulations.

Chemical Relationships

Interestingly, Acid Yellow 121 shares the same chemical structure as C.I. Solvent Yellow 21, though they differ in their applications and solubility profiles. This structural similarity allows for some comparative analysis when evaluating the properties and potential applications of these related compounds.

Manufacturing Methods

Synthesis Process

The production of Acid Yellow 121 involves a multi-step synthesis process that requires careful control of reaction conditions. The manufacturing begins with diazotization followed by coupling reactions, and finally metal complexation:

• Diazotization of 2-Aminobenzoic acid to form a diazonium salt

• Coupling of this diazonium salt with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Formation of a chromium complex by heating the coupled product in an amide solution with formic acid chromium

Reaction Conditions

The metal complexation stage is particularly critical and requires specific conditions:

• Heating at 113-115°C

• Maintaining this temperature for approximately 6 hours

• Formation of a chromium complex with a 1:2 ratio (one chromium atom to two dye molecules)

This controlled reaction environment ensures the formation of a stable metal complex with the desired coloring properties and fastness characteristics.

Applications

Textile Industry Applications

Acid Yellow 121 finds extensive use in the textile industry, particularly for dyeing protein fibers and polyamides. The dye is well-suited for:

• Wool dyeing and printing

• Silk coloration

• Polyamide fiber dyeing

These applications leverage the dye's ability to form strong bonds with the amino groups present in these fiber types, resulting in good color fastness and stability.

Leather Industry

Beyond textiles, Acid Yellow 121 is also employed in the leather industry for coloration purposes. The dye's ability to bind to protein structures makes it particularly suitable for leather dyeing applications, where it can produce consistent and durable yellow colorations.

Other Industrial Uses

While the primary applications are in textile and leather industries, the dye may also be used in specialized industrial contexts where yellow colorants with good fastness properties are required. The structural similarity to Solvent Yellow 21 suggests potential applications in solvent-based systems as well.

Performance Characteristics

Fastness Properties

The performance of Acid Yellow 121 can be evaluated through various fastness properties that determine its durability and stability under different conditions. These properties are crucial for industrial applications where the colorant must withstand environmental factors and cleaning processes.

The table below summarizes the key fastness properties of Acid Yellow 121:

Standard	Light Fastness	Soaping	Perspiration Fastness	Oxygen Bleaching	Fastness to Seawater
ISO	6-7	4-5	5	5	-
AATCC	6-7	5	5	5	4

Note: For Light Fastness, ratings are typically on a scale of 1-8, with 8 being excellent; for other properties, ratings are typically on a scale of 1-5, with 5 being excellent.

Analysis of Fastness Properties

The fastness properties of Acid Yellow 121 demonstrate its high-performance characteristics:

• Light Fastness: With a rating of 6-7 on both ISO and AATCC scales, the dye exhibits excellent resistance to fading upon exposure to light, making it suitable for applications where the colored material will be exposed to sunlight.

• Wash Fastness (Soaping): Ratings of 4-5 (ISO) and 5 (AATCC) indicate very good to excellent resistance to color loss during washing processes.

• Perspiration Fastness: A rating of 5 on both scales suggests excellent resistance to color change when exposed to acidic or alkaline perspiration.

• Oxygen Bleaching Resistance: The rating of 5 indicates excellent stability when exposed to oxygen-based bleaching agents.

• Seawater Fastness: The AATCC rating of 4, while slightly lower than other properties, still represents good resistance to color change when exposed to seawater conditions.

These performance characteristics make Acid Yellow 121 a versatile and reliable colorant for applications requiring durability and color stability.